Cas no 40630-06-6 (Methyl 4-methyl-5-oxopentanoate)

• Product Name: Methyl 4-methyl-5-oxopentanoate
• CAS No: 40630-06-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1512472
• PubChem ID: 10909686
• Update Time: 2025-04-21

Methyl 4-methyl-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-5-oxopentanoate
• methyl 4-formylvalerate
• methyl 4-formylpentanoate
• Benzoic acid, 4-(2-oxoethoxy)-, methyl ester
• methyl (RS)-4-formylpentanoate
• CTK0F7239
• methyl 4-formylmethoxybenzoate
• 4-(2-oxo-ethoxy)-benzoic acid methyl ester
• AGN-PC-00D5AW
• methyl 4-methyl-5-oxo-pentanoate
• 4-formyl-methylpentenoate
• ACMC-20mqwx
• 4-Formylpentansaeuremethylester
• 4-methyl-5-oxopentanoic acid methyl ester
• methyl 4-formylmethyloxybenzoate
• SCHEMBL121191
• EN300-1588306
• 40630-06-6
• 4-methyl-5-oxo-pentanoic acid methyl ester
• Pentanoic acid, 4-methyl-5-oxo-, methyl ester
• BNMZOZSVBKIOIW-UHFFFAOYSA-N

• Inchi： 1S/C7H12O3/c1-6(5-8)3-4-7(9)10-2/h5-6H,3-4H2,1-2H3
• InChI Key： BNMZOZSVBKIOIW-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C=O)C)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 202 ºC
• Flash Point: 78 ºC